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Compound of Interest

Compound Name: 3,5-Dihydroxybenzaldehyde

Cat. No.: B042069

Solubility Profile of 3,5-Dihydroxybenzaldehyde:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the solubility of 3,5-
Dihydroxybenzaldehyde in various organic solvents. The information compiled herein is
intended to support research and development activities where this compound is utilized as a
key building block or active agent. This document summarizes available quantitative and
qualitative solubility data, presents a detailed experimental protocol for solubility determination,
and includes a visual representation of the experimental workflow.

Core Data Presentation: Solubility of 3,5-
Dihydroxybenzaldehyde

The solubility of 3,5-Dihydroxybenzaldehyde is a critical parameter for its application in
synthesis, formulation, and biological assays. The following table summarizes the available
quantitative and qualitative solubility data in common organic solvents. It is important to note
that precise, experimentally determined quantitative data for a range of organic solvents is not
extensively available in the public domain. The data presented has been compiled from various
chemical supplier datasheets and databases.
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Solvent Molar Mass  Boiling . Temperatur
Solvent . Solubility
Type (g/mol) Point (°C) e (°C)
Dimethyl
Sulfoxide Polar Aprotic 78.13 189 100 mg/mL Not Specified
(DMSO)
] ~74.2 mg/mL
Water Polar Protic 18.02 100 ) 25
(estimated)[1]
Ethanol Polar Protic 46.07 78.4 Soluble[2][3] Not Specified
Diethyl Ether Nonpolar 74.12 34.6 Soluble[2][3] Not Specified
Methanol Polar Protic 32.04 64.7 Not Specified  Not Specified
Acetone Polar Aprotic 58.08 56 Not Specified  Not Specified
Ethyl Acetate Polar Aprotic 88.11 77.1 Not Specified  Not Specified

Note on Discrepancies: Some sources indicate a solubility of =5 mg/mL in DMSO, which may
refer to a specific formulation or experimental condition[4]. The higher value of 100 mg/mL is
also reported. Researchers are advised to experimentally verify the solubility for their specific
application and solvent grade.

Experimental Protocol: Determination of Solubility
via the Gravimetric Method

The following is a detailed methodology for the determination of the solubility of 3,5-
Dihydroxybenzaldehyde in an organic solvent of interest. This protocol is based on the widely
used gravimetric method, which involves the preparation of a saturated solution, followed by
the evaporation of the solvent and weighing of the dissolved solute.

Materials:
e 3,5-Dihydroxybenzaldehyde (analytical grade)

e Selected organic solvent (analytical or HPLC grade)
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» Analytical balance (readability + 0.1 mg)

e Glass vials with screw caps (e.g., 20 mL)

o Constant temperature orbital shaker or magnetic stirrer with hotplate
e Volumetric flasks and pipettes

o Syringe filters (0.45 um, compatible with the chosen solvent)
e Syringes

e Pre-weighed, clean, and dry evaporation dishes

» Drying oven or vacuum oven

» Desiccator

Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of 3,5-Dihydroxybenzaldehyde to a glass vial containing a known
volume (e.g., 10 mL) of the selected organic solvent. The presence of undissolved solid is
essential to ensure saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a constant temperature orbital shaker or on a magnetic stirrer set to a
specific temperature (e.g., 25 °C, 37 °C).

o Agitate the mixture for a sufficient duration (typically 24-48 hours) to allow the system to
reach equilibrium. Periodically, visually inspect the vial to confirm that excess solid
remains.

o Sample Withdrawal and Filtration:
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o Once equilibrium is reached, allow the vial to stand undisturbed for a short period to let the
excess solid settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a syringe.

o Attach a syringe filter to the syringe and dispense the clear, filtered solution into a pre-
weighed evaporation dish. Record the exact volume of the filtrate transferred.

e Solvent Evaporation:

o Place the evaporation dish containing the filtered solution into a drying oven set to a
temperature that is well below the boiling point of the solvent and the melting point of 3,5-
Dihydroxybenzaldehyde (m.p. 153-158 °C) to avoid decomposition. A temperature range
of 40-60 °C is generally suitable for many common organic solvents.

o For high-boiling point solvents like DMSO, a vacuum oven at a moderate temperature is
recommended to facilitate complete evaporation.

o Continue the drying process until all the solvent has visibly evaporated.
e Mass Determination and Calculation:

o Transfer the evaporation dish from the oven to a desiccator to cool to room temperature.
This prevents the absorption of atmospheric moisture.

o Once cooled, weigh the evaporation dish containing the dried 3,5-
Dihydroxybenzaldehyde on an analytical balance.

o Repeat the drying and weighing steps until a constant mass is achieved (i.e., the
difference between two consecutive weighings is negligible).

o Calculate the mass of the dissolved 3,5-Dihydroxybenzaldehyde by subtracting the initial
mass of the empty evaporation dish from the final constant mass.

o The solubility can then be expressed in various units, such as g/L or mg/mL, by dividing
the mass of the dissolved solid by the volume of the filtrate that was evaporated.
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Mandatory Visualizations

The following diagrams illustrate the logical workflow of the experimental protocol for

determining the solubility of 3,5-Dihydroxybenzaldehyde.
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Caption: Experimental workflow for solubility determination.
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Caption: Logical relationship of components in solubility measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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